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Compound of Interest

1-Azido-2-hydroxy-3-
Compound Name:

tosyloxypropane
CAS No.: 168431-73-0
Cat. No.: B069056

Get Quote

Executive Summary & Strategic Utility

1-Azido-2-hydroxy-3-tosyloxypropane (AHTP) (CAS: 168431-73-0) represents a critical
tactical advantage in the synthesis of functionalized polymers, particularly energetic binders
(like Glycidyl Azide Polymer, GAP) and "Click"-ready scaffolds.

Unlike simple alkyl azides, AHTP is a heterobifunctional synthons containing three distinct
reactive sites with orthogonal potential:

o Tosylate (-OTs): A highly reactive leaving group for nucleophilic substitution (

) or base-mediated cyclization.

e Secondary Hydroxyl (-OH): A modifiable handle that influences solubility and allows for
branching or crosslinking.

e Azide (-N
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): A latent reactive group for Copper-Catalyzed Azide-Alkyne Cycloaddition (CUAAC) or
energetic applications.

Key Value Proposition: AHTP serves as a stable, storable precursor to the volatile and shock-
sensitive Glycidyl Azide monomer. By utilizing AHTP, researchers can generate the reactive
monomer in situ, significantly mitigating the safety risks associated with storing high-energy
organic azides.

Safety & Handling Protocols (Critical)

WARNING: While AHTP is more stable than glycidyl azide, all organic azides are potentially
explosive.

¢ C/N Ratio Rule: The safety of organic azides is often estimated by the ratio

.AHTP (
) has a ratio of

, generally considered stable. However, removing the tosyl group (e.g., forming glycidyl
azide) drops this ratio to

, Creating a high-energy, explosive intermediate.

o Metal Avoidance: Never use metal spatulas or needles with azide solutions to prevent the
formation of shock-sensitive heavy metal azides (e.g., copper or lead azide). Use Teflon or
glass tools.

e Thermal Limits: Do not heat reaction mixtures containing AHTP above 80°C unless in a
dilute, controlled environment.

Reaction Pathways & Mechanism

The utility of AHTP branches into two primary distinct pathways depending on the reaction
conditions.

Pathway A: In-Situ Monomer Generation (GAP
Synthesis)
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Treatment with a strong base induces intramolecular

displacement of the tosylate by the adjacent alkoxide, closing the ring to form Glycidyl Azide.
This epoxide is then immediately polymerized.

Pathway B: Nucleophilic Functionalization (Click Linker)

Reaction with external nucleophiles (amines, thiols) displaces the tosylate without closing the
ring, tethering the azide group to a polymer backbone or surface.
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Figure 1: Divergent reaction pathways for AHTP. Path A generates the energetic monomer for
polymerization. Path B utilizes the molecule as a linker for functionalization.

Application Protocol I: Synthesis of Glycidyl Azide
Polymer (GAP)

This protocol describes the "Safe-By-Design" synthesis of GAP, where the explosive monomer
is generated and consumed immediately.

Materials

e Precursor: 1-Azido-2-hydroxy-3-tosyloxypropane (AHTP).
e Base: Sodium Hydroxide (NaOH), 50% ag. solution.
o Catalyst (Polymerization): BF

OEt
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(Boron trifluoride etherate) or stannic chloride.

» Solvent: Dichloromethane (DCM) or Toluene.

Step-by-Step Methodology

e Cyclization (Monomer Formation):

o

Dissolve AHTP (10 mmol) in DCM (20 mL) in a round-bottom flask.

Cool to 0°C. Add NaOH (50% aq, 1.2 eq) dropwise with vigorous stirring.

Mechanism:[1][2][3][4] The base deprotonates the -OH; the resulting alkoxide displaces
the -OTs group.

Monitor via TLC (disappearance of Tosyl spot). Reaction is typically complete in <2 hours.

Safety Check: Do NOT isolate the neat Glycidyl Azide monomer. Wash the organic phase
with cold water and dry over MgSO

. Keep in solution.

» Cationic Polymerization:

Transfer the dry Glycidyl Azide solution to a polymerization vessel under N
atmosphere.

Adjust temperature to 0°C - 10°C.

Add initiator (BF

OEt
, 0.05 eq) slowly.

Allow reaction to proceed for 12-24 hours. The solution will become viscous.

e Quenching & Purification:
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o Quench with MeOH.
o Precipitate the polymer into cold diethyl ether or hexane.
o Dry under vacuum at ambient temperature.

Data Specification:

Parameter Target Range Notes
Monomer Conversion >95% Critical for yield
Polymer MW (Mn) 2,000 - 5,000 g/mol Controlled by initiator ratio

| PDI | 1.2 - 1.5 | Typical for cationic ring-opening |

Application Protocol Il: Azide Functionalization of
Polyamines

This protocol uses AHTP to attach "Click" handles to a polyamine backbone (e.g., PEl,
Chitosan, or amine-terminated PEG) without forming the epoxide intermediate.

Materials

e Substrate: Linear Polyethylenimine (L-PEI) or similar nucleophilic polymer.
e Reagent: AHTP (0.5 - 1.0 eq relative to amine groups).
» Base: Diisopropylethylamine (DIPEA) (Non-nucleophilic).

¢ Solvent: DMF or DMSO (Polar aprotic required for S

Step-by-Step Methodology

¢ Dissolution:

o Dissolve the polymer substrate in DMF under inert atmosphere.
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o Add DIPEA (1.5 eq relative to AHTP).

e Coupling Reaction:

o Add AHTP solution (in DMF) dropwise to the polymer mixture at Room Temperature.

o Heat to 50-60°C. Note: Do not exceed 80°C to prevent azide decomposition.

o Stir for 24 hours. The amine nucleophile attacks the C3 carbon, displacing the Tosylate.
 Purification:

o Dialysis against water (MWCO depends on polymer size) to remove unreacted AHTP and
tosylate salts.

o Lyophilize to obtain the white/yellowish solid.
 Validation:

o FTIR: Look for the characteristic Azide peak at ~2100 cm

o NMR: Verify the presence of the -CH(OH)- proton signals and disappearance of aromatic
Tosyl signals (unless Tosyl was retained, which implies incomplete reaction).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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